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Compound of Interest

Compound Name: N-Cbz-7-Aminoheptanoic acid

Cat. No.: B2918806 Get Quote

An In-depth Technical Guide to N-Cbz-7-
Aminoheptanoic Acid
This technical guide provides a comprehensive overview of N-Cbz-7-Aminoheptanoic acid, a

key building block in synthetic and medicinal chemistry. It is intended for researchers,

scientists, and professionals in drug development, offering detailed information on its

properties, synthesis, and applications.

Core Compound Identification
Chemical Name: N-Cbz-7-Aminoheptanoic acid

CAS Number: 23434-37-9[1][2]

Molecular Formula: C15H21NO4[1][2][3]

Molecular Weight: 279.33 g/mol [2]

Physicochemical and Handling Properties
The following table summarizes the key quantitative data and handling information for N-Cbz-7-
Aminoheptanoic acid.
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Property Value Reference

Molecular Weight 279.33 g/mol [2]

Appearance
White to Almost white

powder/crystal

Storage Condition -20°C [1]

Shipping Condition Ambient Temperature [1]

Molecular Structure and Functional Groups
N-Cbz-7-Aminoheptanoic acid is an aliphatic linker molecule. Its structure consists of a

seven-carbon chain, with a carboxylic acid group at one terminus and an amine group at the

other. The amine group is protected by a benzyloxycarbonyl (Cbz or Z) group. This protecting

group is crucial for its application in controlled chemical synthesis, preventing the amine from

undergoing unwanted reactions.[1]

The key functional groups are:

Carboxylic Acid (-COOH): This group can be activated to react with primary amines to form

stable amide bonds.[1]

N-Cbz Protected Amine (-NH-Cbz): The Cbz group is a common amine protecting group in

peptide synthesis and can be removed under specific conditions, typically through

hydrogenolysis.[1]

Experimental Protocols
4.1. General Synthesis of N-Cbz-7-Aminoheptanoic Acid

This protocol describes a common method for the N-protection of 7-aminoheptanoic acid using

benzyl chloroformate.[2]

Materials:

7-Aminoheptanoic acid

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.chemicalbook.com/synthesis/n-cbz-7-aminoheptanoic-acid.htm
https://broadpharm.com/product/BP-28400
https://broadpharm.com/product/BP-28400
https://www.benchchem.com/product/b2918806?utm_src=pdf-body
https://broadpharm.com/product/BP-28400
https://broadpharm.com/product/BP-28400
https://broadpharm.com/product/BP-28400
https://www.benchchem.com/product/b2918806?utm_src=pdf-body
https://www.chemicalbook.com/synthesis/n-cbz-7-aminoheptanoic-acid.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2918806?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Benzyl chloroformate

Sodium hydroxide (NaOH) solution (2N)

Hydrochloric acid (HCl) solution (3N)

Diethyl ether (Et2O)

Ethyl acetate (EtOAc)

Anhydrous sodium sulfate (Na2SO4)

Ice bath

Stirring apparatus

Procedure:

Dissolve 7-aminoheptanoic acid (1 equivalent) in a 2N NaOH solution and cool the mixture to

0°C in an ice bath.

Add a solution of benzyl chloroformate (1.1 equivalents) dropwise to the cooled amino acid

solution under vigorous stirring.

Maintain vigorous stirring for 30 minutes at 0°C.

Wash the reaction mixture with diethyl ether to remove unreacted benzyl chloroformate.

Acidify the aqueous solution to a pH of 2 using a 3N HCl solution.

Extract the product with ethyl acetate.

Dry the organic phase over anhydrous sodium sulfate.

Evaporate the solvent under reduced pressure to yield N-Cbz-7-aminoheptanoic acid.

A yield of 88% has been reported for this procedure.[2]

4.2. Deprotection of the Cbz Group
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The Cbz group can be removed to yield the free amine, which is then available for further

reactions. A standard method for this is hydrogenolysis.

Materials:

N-Cbz-7-Aminoheptanoic acid

Palladium on carbon (Pd/C) catalyst

Methanol or other suitable solvent

Hydrogen gas (H2) source

Procedure:

Dissolve N-Cbz-7-Aminoheptanoic acid in a suitable solvent like methanol.

Add a catalytic amount of Pd/C.

Subject the mixture to a hydrogen atmosphere (e.g., by bubbling hydrogen gas through the

solution or using a hydrogenation apparatus).

Monitor the reaction until completion (e.g., by TLC).

Filter off the Pd/C catalyst.

Evaporate the solvent to obtain the deprotected 7-aminoheptanoic acid.

Applications in Research and Drug Development
N-Cbz-7-Aminoheptanoic acid serves as a versatile building block and linker in several areas

of chemical and pharmaceutical research.

Peptide Synthesis: As a protected amino acid, it can be incorporated into peptide chains. The

Cbz group prevents the amine from reacting during peptide coupling steps.[4][5]

PROTAC Linkers: This molecule is used in the synthesis of Proteolysis Targeting Chimeras

(PROTACs).[3] The aliphatic chain acts as a linker to connect a ligand for a target protein
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and a ligand for an E3 ubiquitin ligase.

Organic Synthesis: The bifunctional nature of this compound makes it a useful intermediate

in the synthesis of more complex molecules.[4]

Visualized Workflows and Concepts
The following diagrams illustrate key processes and concepts related to N-Cbz-7-
Aminoheptanoic acid.
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Synthesis of N-Cbz-7-Aminoheptanoic Acid

Reactants Reaction Conditions

7-Aminoheptanoic Acid

Reaction

Benzyl Chloroformate 2N NaOH Solution

Base

0°C (Ice Bath)

Temperature

Workup

Acidification & Extraction

N-Cbz-7-Aminoheptanoic Acid

Role as a PROTAC Linker Component

PROTAC Molecule

Target Protein Ligand

Linker (derived from
N-Cbz-7-Aminoheptanoic acid)

E3 Ligase Ligand
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Deprotection and Further Reaction

N-Cbz-7-Aminoheptanoic Acid

Hydrogenolysis (H2, Pd/C) Activation (e.g., EDC, HATU)

7-Aminoheptanoic Acid
(Free Amine) Activated Carboxylic Acid

Amide Bond Formation

Conjugated Molecule

Primary Amine (R-NH2)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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